Cas no 16024-31-0 (1,5-Dimethoxy-2-methyl-3-nitrobenzene)

1,5-Dimethoxy-2-methyl-3-nitrobenzene Properties

Names and Identifiers

• 1,5-Dimethoxy-2-methyl-3-nitrobenzene
• 2,4-DIMETHOXY-6-NITROTOLUENE
• Benzene,1,5-dimethoxy-2-methyl-3-nitro-
• 2,4-dimethoxy-6-nitro-toluene
• 2,4-Dimethoxy-6-nitrotoluol
• 2,4-Dimethoxy-6-nitro-toluol
• 2-Nitro-4,6-dimethoxy-toluol
• AG-E-09715
• CTK4D0387
• STK971236
• SureCN2591957
• Toluene,2,4-dimethoxy-6-nitro- (8CI)
• DTXSID10646812
• CS-0333959
• 2,4-Dimethoxy-6-nitro-toluol;
• A883226
• SCHEMBL2591957
• AKOS006312048
• 2-Nitro-4,6-dimethoxytoluol
• 16024-31-0
• 1,5-dimethoxy-2-methyl-3-nitrobenzene
• DS-020981
• +Expand

• MDL： MFCD09880042
• InChIKey： GNWAEXWMLARGIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO4/c1-6-8(10(11)12)4-7(13-2)5-9(6)14-3/h4-5H,1-3H3
• SMILES： CC1=C(C=C(C=C1OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06883
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.06880783g/mol
• Heavy Atom Count: 14
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6